N-allyl-3,5-dimethoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3,5-dimethoxy-N-prop-2-enyl-N-(5-pyridin-4-yl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C19H18N4O3S/c1-4-9-23(18(24)14-10-15(25-2)12-16(11-14)26-3)19-22-21-17(27-19)13-5-7-20-8-6-13/h4-8,10-12H,1,9H2,2-3H3
• InChI Key: VATHJHAIAKGJEY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N(CC=C)C2=NN=C(S2)C3=CC=NC=C3)OC
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

The compound “N-allyl-3,5-dimethoxy-N-[5-(4-pyridinyl)-1,3,4-thiadiazol-2-yl]benzamide” is a complex organic molecule. It contains several functional groups including an allyl group, a benzamide moiety, a pyridine ring, and a thiadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzamide moiety, the pyridine ring, and the thiadiazole ring are all aromatic, contributing to the compound’s stability.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, solubility, melting point, and boiling point would all be influenced by the functional groups present.

Scientific Research Applications

Suzuki–Miyaura Coupling

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Electronic Structure Analysis

The compound has been studied for its electronic structure . . .

Tautomeric Equilibrium Studies

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Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) Inhibition

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Platelet Derived Growth Factor-β (PDGF-β) Inhibition

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Collagen Synthesis Inhibition

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Mechanism of Action

Target of Action

The primary target of N-Allyl-3,5-dimethoxy-N-(5-pyridin-4-yl-[1,3,4]thiadiazol-2-yl)-benzamide is the Signal Transducer and Activator of Transcription 3 (STAT3) . STAT3 is a transcription factor that plays a crucial role in many cellular processes such as cell growth and apoptosis .

Mode of Action

N-Allyl-3,5-dimethoxy-N-(5-pyridin-4-yl-[1,3,4]thiadiazol-2-yl)-benzamide interacts with STAT3 by binding to its SH2 domain . This binding inhibits the phosphorylation and translocation of STAT3, thereby preventing the transcription of downstream genes .

Biochemical Pathways

The compound affects the IL-6/JAK/STAT3 pathway . By inhibiting STAT3, it disrupts this pathway, leading to a decrease in the transcription of genes that promote cell growth and survival .

Result of Action

The inhibition of STAT3 by N-Allyl-3,5-dimethoxy-N-(5-pyridin-4-yl-[1,3,4]thiadiazol-2-yl)-benzamide leads to a decrease in the transcription of genes that promote cell growth and survival . This can result in the induction of cell cycle arrest and apoptosis .

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, developing more efficient synthesis methods, or studying its reactivity.